Cas no 100137-47-1 (4-aminopyridine-2-carboxamide)

• Product Name: 4-aminopyridine-2-carboxamide
• CAS No: 100137-47-1
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD08062892
• CID: 123970
• PubChem ID: 23131262
• Update Time: 2025-08-05

4-aminopyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-Pyridinecarboxamide
• 4-Aminopicolinamide
• 2-Pyridinecarboxamide,4-amino-
• 4-aminopyridine-2-carboxamide
• 2-Pyridinecarboxamide,4-amino-(9CI)
• QKNCZYUYGMWQPB-UHFFFAOYSA-N
• 0105AA
• NE58074
• AB43415
• 2-PYRIDINECARBOXAMIDE, 4-AMINO-
• AK103735
• ST24043266
• Z1263529607
• DTXSID40630860
• MFCD08062892
• AS-10013
• EN300-66492
• BCP30974
• SY105172
• CS-0139155
• SCHEMBL2643816
• AKOS009544377
• Z425851730
• A897584
• s11442
• 100137-47-1
• DB-332093

• MDL： MFCD08062892
• Inchi： 1S/C6H7N3O/c7-4-1-2-9-5(3-4)6(8)10/h1-3H,(H2,7,9)(H2,8,10)
• InChI Key： QKNCZYUYGMWQPB-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CN=1)N)N

Computed Properties

• Exact Mass: 137.05900
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82
• XLogP3: -0.6

Experimental Properties

• PSA: 82.00000
• LogP: 1.04420

Additional information on 4-aminopyridine-2-carboxamide

Recent Advances in the Study of 4-Aminopyridine-2-carboxamide (CAS: 100137-47-1)

4-Aminopyridine-2-carboxamide (CAS: 100137-47-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the role of 4-aminopyridine-2-carboxamide in the modulation of ion channels, particularly potassium channels. Researchers have explored its ability to influence neuronal excitability, which could have implications for the treatment of neurological disorders such as multiple sclerosis and spinal cord injuries. Recent in vitro and in vivo studies have demonstrated its efficacy in enhancing synaptic transmission and improving motor function in animal models.

Another significant development is the exploration of 4-aminopyridine-2-carboxamide as a building block in the synthesis of more complex molecules. Its unique chemical structure allows for versatile modifications, making it a valuable scaffold for the development of new drugs. Recent synthetic studies have reported efficient methods for its derivatization, leading to compounds with enhanced pharmacological properties and reduced side effects.

In addition to its potential therapeutic applications, 4-aminopyridine-2-carboxamide has also been studied for its role in chemical biology. Researchers have utilized it as a probe to investigate biological pathways and mechanisms, providing insights into cellular processes and disease mechanisms. These studies have contributed to a deeper understanding of the compound's interactions with biological targets and its potential as a tool for drug discovery.

Despite these promising findings, challenges remain in the development of 4-aminopyridine-2-carboxamide-based therapies. Issues such as bioavailability, toxicity, and specificity need to be addressed to ensure its safe and effective use in clinical settings. Ongoing research is focused on optimizing its pharmacokinetic and pharmacodynamic properties, as well as identifying new therapeutic indications.

In conclusion, 4-aminopyridine-2-carboxamide (CAS: 100137-47-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent advances have shed light on its potential as a therapeutic agent and a tool for studying biological systems. Further research is needed to fully realize its potential and overcome existing challenges, but the current findings provide a solid foundation for future investigations.